Cas no 2228548-02-3 (2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic acid)

• Product Name: 2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic acid
• CAS No: 2228548-02-3
• MF: C₁₆H₂₃NO₆
• MW: 325.3569252491
• CID: 6597767
• PubChem ID: 165827541
• Update Time: 2025-07-22

2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic acid
• 2228548-02-3
• EN300-1886632
• 2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic acid

• Inchi： 1S/C16H23NO6/c1-9(14(18)19)10-7-11(13(22-6)12(8-10)21-5)17-15(20)23-16(2,3)4/h7-9H,1-6H3,(H,17,20)(H,18,19)
• InChI Key： VZEDTWUIKDAHEM-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C(C(=O)O)C)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.15253745g/mol
• Monoisotopic Mass: 325.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic acid

2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic Acid: A Comprehensive Overview

Introduction

The compound with CAS No 2228548-02-3, known as 2-(3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a propanoic acid moiety attached to a substituted phenyl ring. The phenyl ring itself is substituted with a tert-butoxycarbonylamino group and two methoxy groups at the 4 and 5 positions. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

Chemical Structure and Synthesis

The synthesis of this compound involves a series of carefully designed reactions to assemble its complex structure. The starting material typically involves a substituted phenol derivative, which undergoes protection of the hydroxyl group using tert-butoxycarbonyl (Boc) reagents. Subsequent steps may include alkylation or acylation reactions to introduce the propanoic acid moiety. The presence of multiple substituents on the phenyl ring necessitates precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound in various biological systems. Its structure suggests that it may act as a substrate or inhibitor for certain enzymes, particularly those involved in metabolic pathways. For instance, the tert-butoxycarbonyl group is known to be cleaved under specific enzymatic conditions, making this compound a promising candidate for drug delivery systems or as a prodrug.

In addition to its enzymatic activity, this compound has shown potential in modulating cellular signaling pathways. The methoxy groups on the phenyl ring contribute to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets. This property makes it an interesting candidate for research in oncology and neurodegenerative diseases.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed that the tert-butoxycarbonyl group plays a critical role in binding affinity, while the methoxy substituents enhance solubility and stability within physiological environments.

Preliminary in vitro experiments have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate key signaling pathways such as MAPK and PI3K/AKT has been reported in recent studies.

Conclusion

In conclusion, 2-(3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)propanoic acid represents a promising molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure endows it with properties that make it an attractive target for further research. As ongoing studies continue to unravel its biological potential, this compound is poised to contribute significantly to the development of novel therapeutic agents.